2,3-Dichloro-5-iodoaniline
Overview
Description
2,3-Dichloro-5-iodoaniline is a chemical compound with the formula C6H4Cl2IN. It has a molecular weight of 287.91 g/mol . This compound is used in laboratory settings and is not recommended for food, drug, pesticide, or biocidal product use .
Molecular Structure Analysis
The molecular structure of 2,3-Dichloro-5-iodoaniline can be analyzed using various methods. For instance, Density Function Theory (DFT) has been used to study the structures and binding energies of similar compounds .Chemical Reactions Analysis
2,3-Dichloro-5-iodoaniline may participate in various chemical reactions. For example, it may form a charge transfer complex with O-Phenylenediamine . Additionally, it may be involved in the synthesis of anti-depressant molecules via metal-catalyzed reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 2,3-Dichloro-5-iodoaniline can be determined through various methods. For instance, its average mass and monoisotopic mass can be determined .Scientific Research Applications
Haloaniline-induced Nephrotoxicity Studies
A study investigated the nephrotoxic effects of haloanilines, which are chemical intermediates used in pesticides, dyes, and drugs. This study included 3,5-dihaloanilines and found that these compounds, particularly those with bromo and iodo substitutions, showed significant nephrotoxic potential in vitro (Hong, Anestis, Henderson, & Rankin, 2000).
Synthesis via Palladium-Catalyzed Carbonylation
Another study used 2-iodoaniline derivatives in palladium-catalyzed carbonylation. Depending on the substituents, this process led to the synthesis of various compounds, demonstrating the versatility of haloaniline derivatives in chemical synthesis (Ács, Müller, Rangits, Lóránd, & Kollár, 2006).
Functionalization Strategies
Research on the selective functionalization of dichloropyridines provides insights into the chemical behavior of similar structures, including 2,3-dichloro-5-iodoaniline. Such studies guide the development of functionalized chemical intermediates for various applications (Marzi, Bigi, & Schlosser, 2001).
Palladium-Catalyzed Synthesis of Benzoxazinones
Palladium-catalyzed reactions involving o-iodoanilines were used to synthesize benzoxazin-4-ones, indicating the potential of haloanilines in creating valuable pharmaceutical intermediates (Larksarp & Alper, 1999).
Synthesis of Antitumor Compounds
A study focused on synthesizing antitumor compounds using 2-iodoaniline, demonstrating the role of haloanilines in medicinal chemistry (McCarroll, Bradshaw, Westwell, Matthews, & Stevens, 2007).
Creation of Synthetic Building Blocks
The utility of 2-iodoanilines in the efficient synthesis of benzo[b]azepines was explored, highlighting the significance of haloaniline derivatives in creating versatile synthetic building blocks (Sharif, Calder, Delolo, & Sutherland, 2016).
Safety and Hazards
properties
IUPAC Name |
2,3-dichloro-5-iodoaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Cl2IN/c7-4-1-3(9)2-5(10)6(4)8/h1-2H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZONVXXLZQVYPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)Cl)Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Cl2IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloro-5-iodoaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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